Cas no 927988-30-5 (4-methyl-6-(piperazin-1-yl)pyrimidine)

4-Methyl-6-(piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 4-position and a piperazinyl moiety at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The piperazine ring enhances solubility and bioavailability, while the pyrimidine scaffold offers a stable platform for further functionalization. Its well-defined reactivity profile makes it suitable for nucleophilic substitution and cross-coupling reactions. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.
4-methyl-6-(piperazin-1-yl)pyrimidine structure
927988-30-5 structure
Product Name:4-methyl-6-(piperazin-1-yl)pyrimidine
CAS No:927988-30-5
MF:C9H14N4
MW:178.234261035919
MDL:MFCD09262634
CID:2124333
PubChem ID:16643364
Update Time:2025-10-10

4-methyl-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-6-(piperazin-1-yl)pyrimidine
    • 4-Methyl-6-piperazin-1-ylpyrimidine
    • DB-332426
    • MFCD09262634
    • SCHEMBL14538234
    • CMB98830
    • AKOS002674687
    • F1967-0816
    • 927988-30-5
    • EN300-235014
    • MDL: MFCD09262634
    • Inchi: 1S/C9H14N4/c1-8-6-9(12-7-11-8)13-4-2-10-3-5-13/h6-7,10H,2-5H2,1H3
    • InChI Key: QTCMVXOPACNERD-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C)N=CN=2)CCNCC1

Computed Properties

  • Exact Mass: 178.121846464g/mol
  • Monoisotopic Mass: 178.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41

4-methyl-6-(piperazin-1-yl)pyrimidine Pricemore >>

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